Ethyl 4-chloro-3-methylisoxazolo[5,4-b]pyridine-5-carboxylate
Overview
Description
Ethyl 4-chloro-3-methylisoxazolo[5,4-b]pyridine-5-carboxylate, also known as CMIC or Ethyl CMIC, is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its various biological activities. This compound belongs to the isoxazole family and is characterized by its unique structure, which contains a pyridine ring fused with an isoxazole ring.
Scientific Research Applications
Ethyl Ethyl 4-chloro-3-methylisoxazolo[5,4-b]pyridine-5-carboxylate has been studied extensively for its various biological activities, including its antimicrobial, antiviral, anti-inflammatory, and anticancer properties. It has been found to be effective against a wide range of bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. In addition, Ethyl this compound has shown promising results in inhibiting the replication of several viruses, including influenza A virus and human immunodeficiency virus (HIV).
Mechanism of Action
The exact mechanism of action of Ethyl Ethyl 4-chloro-3-methylisoxazolo[5,4-b]pyridine-5-carboxylate is not fully understood, but it is believed to inhibit the activity of certain enzymes and proteins that are essential for the survival and replication of microorganisms and viruses. For example, Ethyl this compound has been shown to inhibit the activity of DNA gyrase, an enzyme that is involved in the replication of bacterial DNA. It has also been found to inhibit the activity of HIV reverse transcriptase, an enzyme that is essential for the replication of the virus.
Biochemical and Physiological Effects:
Ethyl this compound has been found to have several biochemical and physiological effects, including the inhibition of bacterial and fungal growth, the inhibition of viral replication, and the modulation of the immune response. It has also been found to have anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One of the main advantages of Ethyl Ethyl 4-chloro-3-methylisoxazolo[5,4-b]pyridine-5-carboxylate is its broad-spectrum antimicrobial and antiviral activity, which makes it a promising candidate for the development of new antibiotics and antiviral drugs. However, one of the limitations of Ethyl this compound is its relatively low solubility in water, which may limit its effectiveness in certain applications.
Future Directions
There are several future directions for the research and development of Ethyl Ethyl 4-chloro-3-methylisoxazolo[5,4-b]pyridine-5-carboxylate. One area of focus is the optimization of its synthesis method to increase the yield and purity of the compound. Another area of focus is the development of new formulations and delivery methods to improve its solubility and bioavailability. In addition, further studies are needed to fully understand the mechanism of action of Ethyl this compound and to explore its potential applications in the treatment of various diseases.
properties
IUPAC Name |
ethyl 4-chloro-3-methyl-[1,2]oxazolo[5,4-b]pyridine-5-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2O3/c1-3-15-10(14)6-4-12-9-7(8(6)11)5(2)13-16-9/h4H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOMOUKUZGNFOSJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C2C(=C1Cl)C(=NO2)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.64 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.